635-21-2

2-Amino-5-chlorobenzoic acid

In Stock

• CAS RN:
• 635-21-2

• Formula:
• C7H6ClNO2

• InChI:
• InChI=1S/C7H6ClNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,9H2,(H,10,11)

• InChIKey:
• IFXKXCLVKQVVDI-UHFFFAOYSA-N

• 5-Chloroanthranilic Acid is a chlorinated derivative of anthranilic acid. 5-Chloroanthranilic Acid is a metabolite of the pesticide Chlordimeform. 5-Chloroanthranilic Acid is used in the preparation of disease-modifying antirheumatic drugs (DMARDs).
  2-amino-5-chlorobenzoic acid is a member of the class of chlorobenzoic acids that is benzoic acid in which the ring hydrogens at positions 2 and 5 are replaced by amino and chloro groups, respectively. It is an aminobenzoic acid, a member of monochlorobenzenes and a chlorobenzoic acid.
  

Acetamide, N,N'-[(3-nitrophenyl)methylene]bis[2-chloro-

In Stock

• CAS RN:
• 5635-21-2

• Formula:
• C11H11Cl2N3O4

• InChI:
• InChI=1S/C11H11Cl2N3O4/c12-5-9(17)14-11(15-10(18)6-13)7-2-1-3-8(4-7)16(19)20/h1-4,11H,5-6H2,(H,14,17)(H,15,18)

• InChIKey:
• KJCQZOWNDMILRS-UHFFFAOYSA-N

• Acetamide, N,N'-[(3-nitrophenyl)methylene]bis[2-chloro- is a useful research compound. Its molecular formula is C11H11Cl2N3O4 and its molecular weight is 320.13 g/mol. The purity is usually 95%.

5,5-Dimethylpiperidine-3-carboxylic acid;hydrochloride

In Stock

• CAS RN:
• 2361635-21-2

• Formula:
• C8H16ClNO2

• InChI:
• InChI=1S/C8H15NO2.ClH/c1-8(2)3-6(7(10)11)4-9-5-8;/h6,9H,3-5H2,1-2H3,(H,10,11);1H

• InChIKey:
• RNDKOEYBBHNPNC-UHFFFAOYSA-N

• 5,5-Dimethylpiperidine-3-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67. The purity is usually 95%.

Olopatadine-d3 Hydrochloride

In Stock

• CAS RN:
• 1331635-21-2

• Formula:
• C21H24ClNO3

• InChI:
• InChI=1S/C21H23NO3.ClH/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-25-20-10-9-15(12-19(18)20)13-21(23)24;/h3-4,6-10,12H,5,11,13-14H2,1-2H3,(H,23,24);1H/b18-8+;/i1D3;

• InChIKey:
• HVRLZEKDTUEKQH-NEGCSKJWSA-N

• Olopatadine-d3 is intended for use as an internal standard for the quantification of olopatadine by GC- or LC-MS. Olopatadine is a histamine H1 receptor antagonist (Ki =41 nM). It is 1,059- and 4,177-fold selective for histamine H1 over H2 and H3 receptors, respectively. Olopatadine inhibits histamine-induced phosphoinositide turnover in isolated human conjunctival epithelial cells, isolated human corneal fibroblasts, and human trabecular meshwork (TM3) cells (IC50s = 9.5, 19, and 39.9 nM, respectively). In vivo, olopatadine inhibits passive cutaneous anaphylaxis in rats (ED50 = 49 µg/kg) and IgG1-mediated bronchoconstriction in ovalbumin-sensitized guinea pigs (ED50 = 30 µg/kg). Formulations containing olopatadine have been used in the treatment of allergic rhinitis and conjunctivitis, as well as in the treatment of itch in patients with well-controlled urticaria.